Cas no 858981-06-3 (Benzoic acid, 4-[(2-oxo-1(2H)-pyridinyl)methyl]-, methyl ester)

• Product name: Benzoic acid, 4-[(2-oxo-1(2H)-pyridinyl)methyl]-, methyl ester
• CAS No: 858981-06-3
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1842656
• PubChem ID: 28833817

Benzoic acid, 4-[(2-oxo-1(2H)-pyridinyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-oxo-1(2H)-pyridinyl)methyl]-, methyl ester
• AKOS009015127
• 858981-06-3
• Methyl 4-((2-oxopyridin-1(2H)-yl)methyl)benzoate
• methyl 4-[(2-oxopyridin-1-yl)methyl]benzoate

• Inchi： InChI=1S/C14H13NO3/c1-18-14(17)12-7-5-11(6-8-12)10-15-9-3-2-4-13(15)16/h2-9H,10H2,1H3
• InChI Key： MNAKFWOGBQCNIX-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=C(C=C1)CN2C=CC=CC2=O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų